Cas no 1310877-37-2 ((R)-N-(1-(4-Bromothiophen-2-Yl)Ethylidene)-2-Methylpropane-2-Sulfinamide)

• Product Name: (R)-N-(1-(4-Bromothiophen-2-Yl)Ethylidene)-2-Methylpropane-2-Sulfinamide
• CAS No: 1310877-37-2
• MF: C₁₀H₁₄BrNOS₂
• MW: 308.258259296417
• MDL: MFCD30472126
• CID: 4583047
• Update Time: 2025-05-20

(R)-N-(1-(4-Bromothiophen-2-Yl)Ethylidene)-2-Methylpropane-2-Sulfinamide Chemical and Physical Properties

Names and Identifiers

• (R,E)-N-(1-(4-bromothiophen-2-yl)ethylidene)-2-methylpropane-2-sulfinamide(WXC05602)
• (R,E)-N-(1-(4-bromothiophen-2-yl)ethylidene)-2-methylpropane-2-sulfinamide
• 2-Propanesulfinamide, N-[1-(4-bromo-2-thienyl)ethylidene]-2-methyl-, [N(E),S(R)]-
• (R)-N-(1-(4-Bromothiophen-2-yl)ethylidene)-2-methylpropane-2-sulfinamide
• (R)-N-(1-(4-Bromothiophen-2-Yl)Ethylidene)-2-Methylpropane-2-Sulfinamide

• MDL： MFCD30472126
• Inchi： 1S/C10H14BrNOS2/c1-7(9-5-8(11)6-14-9)12-15(13)10(2,3)4/h5-6H,1-4H3/b12-7+/t15-/m1/s1
• InChI Key： WTQPLQZJNABROQ-CUXKMMBLSA-N
• SMILES： BrC1=C([H])SC(=C1[H])/C(/C([H])([H])[H])=N/[S@@](C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O

Additional information on (R)-N-(1-(4-Bromothiophen-2-Yl)Ethylidene)-2-Methylpropane-2-Sulfinamide

(R)-N-(1-(4-Bromothiophen-2-Yl)Ethylidene)-2-Methylpropane-2-Sulfinamide: A Comprehensive Overview

The compound (R)-N-(1-(4-Bromothiophen-2-Yl)Ethylidene)-2-Methylpropane-2-Sulfinamide with CAS No. 1310877-37-2 is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfinamide group with a thiophene moiety, making it a promising candidate for various applications in drug discovery and advanced materials.

Recent studies have highlighted the potential of this compound as a versatile building block in organic synthesis. Its structure, featuring a chiral center at the sulfur atom, allows for the creation of enantiomerically enriched compounds, which are crucial in pharmaceutical research. The 4-bromothiophen-2-yl group within the molecule is particularly notable for its electronic properties, which can be fine-tuned to enhance reactivity or stability depending on the application.

One of the most exciting developments involving this compound is its role in the synthesis of advanced polymers. Researchers have demonstrated that the sulfinamide group can act as a reactive site for polymerization, leading to materials with exceptional thermal and mechanical properties. These polymers have potential applications in high-performance electronics and aerospace engineering.

In addition to its synthetic applications, this compound has shown promise in biological systems. Studies indicate that it may possess anti-inflammatory properties, making it a potential lead compound for drug development. The chiral center in the molecule plays a critical role in its bioactivity, as it determines the molecule's interaction with biological targets.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its conformational flexibility and intermolecular interactions, which are essential for understanding its behavior in different chemical environments.

The synthesis of (R)-N-(1-(4-Bromothiophen-2-Yl)Ethylidene)-2-Methylpropane-2-Sulfinamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the thiophene ring and the subsequent introduction of the sulfinamide group through nucleophilic substitution reactions.

Looking ahead, ongoing research is focused on exploring the compound's potential in green chemistry applications. Its ability to participate in catalytic cycles without generating harmful byproducts makes it an attractive candidate for sustainable chemical processes.

In conclusion, (R)-N-(1-(4-Bromothiophen-2-Yl)Ethylidene)-2-Methylpropane-2-Sulfinamide (CAS No. 1310877-37-2) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and reactivity continue to inspire innovative research, positioning it as a key player in future advancements in chemistry and materials science.